Cas no 2228533-23-9 (4-hydroxy-1-(3-methylthiophen-2-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4-hydroxy-1-(3-methylthiophen-2-yl)cyclohexane-1-carboxylic acid
• CAS No: 2228533-23-9
• MF: C₁₂H₁₆O₃S
• MW: 240.318642616272
• CID: 5946112
• PubChem ID: 165972376
• Update Time: 2025-05-24

4-hydroxy-1-(3-methylthiophen-2-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-1-(3-methylthiophen-2-yl)cyclohexane-1-carboxylic acid
• EN300-1812265
• 2228533-23-9

• Inchi： 1S/C12H16O3S/c1-8-4-7-16-10(8)12(11(14)15)5-2-9(13)3-6-12/h4,7,9,13H,2-3,5-6H2,1H3,(H,14,15)
• InChI Key： XLDFGONKUUDXNN-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C1(C(=O)O)CCC(CC1)O

Computed Properties

• Exact Mass: 240.08201554g/mol
• Monoisotopic Mass: 240.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 85.8Ų

Additional information on 4-hydroxy-1-(3-methylthiophen-2-yl)cyclohexane-1-carboxylic acid

Comprehensive Overview of 4-hydroxy-1-(3-methylthiophen-2-yl)cyclohexane-1-carboxylic acid (CAS No. 2228533-23-9)

The compound 4-hydroxy-1-(3-methylthiophen-2-yl)cyclohexane-1-carboxylic acid (CAS No. 2228533-23-9) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. With its cyclohexane backbone and thiophene substituent, this compound exhibits intriguing physicochemical properties, making it a subject of interest for drug discovery and material science applications. Researchers are particularly drawn to its potential as a bioactive scaffold due to the presence of both carboxylic acid and hydroxyl functional groups, which enable diverse chemical modifications.

In recent years, the demand for heterocyclic compounds like 4-hydroxy-1-(3-methylthiophen-2-yl)cyclohexane-1-carboxylic acid has surged, driven by their utility in designing small-molecule therapeutics. The thiophene moiety, in particular, is a hotspot in medicinal chemistry due to its role in enhancing drug-likeness and improving metabolic stability. This aligns with current trends in precision medicine, where researchers seek compounds with optimized ADME (Absorption, Distribution, Metabolism, and Excretion) profiles. The compound’s CAS No. 2228533-23-9 is frequently searched in databases like PubChem and Reaxys, reflecting its growing relevance in high-throughput screening campaigns.

From a synthetic perspective, 4-hydroxy-1-(3-methylthiophen-2-yl)cyclohexane-1-carboxylic acid offers versatility. Its carboxylic acid group allows for esterification or amidation, while the hydroxyl group can be leveraged for glycosylation or ether formation. Such flexibility is critical in structure-activity relationship (SAR) studies, a trending topic in AI-driven drug design. Computational tools like molecular docking and quantitative structure-activity relationship (QSAR) models often feature this compound as a case study, addressing common queries about scaffold hopping and lead optimization.

The compound’s potential extends beyond pharmaceuticals. In material science, its aromatic-thiophene hybrid structure contributes to organic semiconductors and conductive polymers, areas gaining traction due to the rise of flexible electronics. Searches for thiophene derivatives in optoelectronic applications often cite CAS No. 2228533-23-9, underscoring its cross-disciplinary appeal. Additionally, its cyclohexane ring provides steric stability, a property valued in supramolecular chemistry for designing host-guest complexes.

Quality control and analytical characterization of 4-hydroxy-1-(3-methylthiophen-2-yl)cyclohexane-1-carboxylic acid rely on advanced techniques like HPLC, NMR, and mass spectrometry. These methods are frequently discussed in forums and publications, as researchers seek protocols for purity assessment and structural elucidation. The compound’s chromatographic behavior and spectral fingerprints are also topics of interest in analytical chemistry communities.

In summary, 4-hydroxy-1-(3-methylthiophen-2-yl)cyclohexane-1-carboxylic acid (CAS No. 2228533-23-9) represents a multifaceted compound with applications spanning drug development, material science, and analytical research. Its structural features and adaptability align with contemporary scientific priorities, making it a recurring subject in both academic and industrial settings. As green chemistry and sustainable synthesis gain momentum, future studies may explore eco-friendly routes to produce this promising molecule.